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Compound of Interest

Compound Name: MC1568

Cat. No.: B8055978 Get Quote

MC1568 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of MC1568, a selective class IIa

histone deacetylase (HDAC) inhibitor. Below you will find frequently asked questions,

troubleshooting guides, and detailed experimental protocols to ensure successful use of

MC1568 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is MC1568 and what is its primary mechanism of action?

A1: MC1568 is a selective inhibitor of class IIa histone deacetylases (HDACs), particularly

HDAC4 and HDAC5.[1][2][3] It displays no significant inhibition of class I HDACs.[2][4] Its

mechanism of action involves interfering with various signaling pathways. For instance, it can

arrest myogenesis by decreasing the expression of myocyte enhancer factor 2D (MEF2D) and

stabilizing the HDAC4–HDAC3–MEF2D complex.[1][2][4] It has also been shown to suppress

the expression of Interleukin-8 (IL-8) by inhibiting c-Jun binding to the IL-8 promoter.[1][5]

Q2: What is the recommended solvent for dissolving MC1568?

A2: The most commonly recommended solvent for MC1568 is Dimethyl sulfoxide (DMSO).[2]

[3][6][7] It is reported to be insoluble in water and ethanol.[8]

Q3: What is the optimal storage condition for MC1568?
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A3: For long-term storage, solid MC1568 powder should be stored at -20°C for up to three

years or at 4°C for up to two years.[1] Stock solutions in solvent can be stored at -80°C for up

to two years or at -20°C for one year.[1] It is highly recommended to prepare fresh solutions for

immediate use and avoid repeated freeze-thaw cycles.[1][3] Do not store aqueous solutions for

more than one day.[2][6]

Q4: What are the key physical and chemical properties of MC1568?

A4: The key properties of MC1568 are summarized in the table below.

Property Value Reference

Molecular Formula C17H15FN2O3 [1][7]

Molecular Weight 314.31 g/mol [1][8]

CAS Number 852475-26-4 [1][7]

Appearance
Solid, Pink to red/orange

powder
[1][9]

Purity >96-98% (HPLC) [3][7]

Solubility Data
The solubility of MC1568 can vary based on the solvent and experimental conditions. The data

below is compiled from various sources.

In Vitro Solubility
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Solvent Concentration Notes Reference

DMSO
18.5 mg/mL (58.86

mM)

Ultrasonic and

warming may be

needed.

[1][7]

DMSO 22 mg/mL (69.99 mM)
Use fresh, non-

hygroscopic DMSO.
[8]

DMSO ≥10 mg/mL - [9]

DMSO Up to 100 mM - [3][10]

DMF 0.5 mg/mL - [11]

DMSO:PBS (pH 7.2)

(1:2)
0.3 mg/mL - [11]

In Vivo Formulations
Formulation
Components

Final
Concentration

Species Reference

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

Not specified General [1]

0.5% CMC 5 mg/mL Mice [10]

0.5% Tween 80 in

water
Not specified Rats [12]

Troubleshooting Guide
Q5: My MC1568 is not dissolving properly in DMSO. What should I do?

A5: If you are experiencing difficulty dissolving MC1568, consider the following troubleshooting

steps. The quality of the DMSO is critical; moisture-absorbing or old DMSO can significantly

reduce the solubility of MC1568.[1][8]
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Troubleshooting MC1568 Dissolution

Start: MC1568 Precipitation Observed

Is the DMSO fresh and anhydrous?

Use newly opened, anhydrous DMSO

No

Gently warm (to 37°C) and/or sonicate the solution

Yes

Is the compound fully dissolved?

Success: Solution is clear. Proceed with experiment.

Yes

Issue persists. Consider preparing a more dilute stock solution.

No

Click to download full resolution via product page

Fig 1. Logical workflow for troubleshooting MC1568 dissolution issues.

Q6: I observed precipitation after diluting my DMSO stock solution into an aqueous buffer for

an in vitro assay. How can I prevent this?

A6: MC1568 is insoluble in water.[8] When diluting a concentrated DMSO stock into aqueous

media, the final DMSO concentration in your culture medium should be kept as low as possible
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(typically ≤0.1%) to avoid toxicity, but high enough to maintain solubility. If precipitation occurs

upon dilution, try a serial dilution approach or consider using a surfactant like Tween-80 in your

final buffer system, if compatible with your experimental setup.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

MC1568 (MW: 314.31)

Anhydrous, high-purity DMSO

Procedure:

Weigh out 1 mg of MC1568 powder.

Add 318.16 µL of fresh, anhydrous DMSO to the vial containing the MC1568.[1]

Vortex the solution thoroughly.

If needed, gently warm the solution (e.g., in a 37°C water bath) and/or use a sonicator to aid

dissolution until the solution is clear.[1]

Once dissolved, aliquot the stock solution into smaller volumes in tightly sealed vials to avoid

repeated freeze-thaw cycles and moisture absorption.

Store aliquots at -20°C or -80°C for long-term stability.[1]

Protocol 2: Preparation of Working Solution for In Vivo Administration (Mouse Model)

This protocol is based on a formulation for achieving a soluble suspension for animal dosing.[1]

Materials:

MC1568 stock solution (e.g., 25 mg/mL in DMSO)

PEG300
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Tween-80

Sterile Saline (0.9% NaCl)

Procedure:

To prepare a final dosing solution with a vehicle composition of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% Saline, add each solvent sequentially.[1]

For a 1 mL final volume, start with the required volume of your MC1568 DMSO stock to

achieve the desired final concentration (e.g., for a 2.5 mg/mL final solution, use 100 µL of a

25 mg/mL DMSO stock).

Add 400 µL of PEG300 to the DMSO stock and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until clear.

Add 450 µL of sterile saline to reach the final volume of 1 mL and mix thoroughly.

It is recommended to prepare this working solution fresh on the day of use.[1][3] If any

precipitation or phase separation occurs, gentle heating and sonication can be used to help

redissolve the compound.[1]

Signaling Pathways
MC1568's function as an HDAC inhibitor places it at the intersection of several key cellular

signaling pathways.
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MC1568 Effect on Myogenesis

MC1568

HDAC4 / HDAC5
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Fig 2. MC1568 stabilizes the HDAC-MEF2D repressive complex, thereby inhibiting
myogenesis.[1][4]
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MC1568 Effect on IL-8 Expression
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Fig 3. MC1568 suppresses IL-8 expression by inhibiting c-Jun expression and its binding to the
IL-8 promoter.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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